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Compound of Interest

Compound Name: Trimethoxymethane

Cat. No.: B044869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethoxymethane, also known as trimethyl orthoformate (TMOF), is the simplest orthoester

with the chemical formula HC(OCH₃)₃.[1][2] This colorless, flammable liquid possesses a

pungent odor and is a versatile and indispensable reagent in modern organic synthesis.[1][3][4]

Its utility spans a wide range of applications, from serving as a protective group for aldehydes

and a dehydrating agent to being a key building block in the synthesis of complex molecules,

including pharmaceuticals and agrochemicals.[5][6] This technical guide provides a

comprehensive overview of trimethoxymethane, including its chemical and physical

properties, synthesis, and key applications, with a focus on detailed experimental protocols and

reaction mechanisms relevant to researchers and professionals in drug development.

Chemical and Physical Properties
Trimethoxymethane is a volatile and reactive compound. Its key physical and chemical

properties are summarized in the table below, providing essential data for its safe handling and

application in experimental setups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b044869?utm_src=pdf-interest
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.lookchem.com/FreePDFArticle_101-48-4_6342073.htm
https://patents.google.com/patent/CN102241651B/en
https://www.lookchem.com/FreePDFArticle_101-48-4_6342073.htm
https://patents.google.com/patent/CN103435556A/en
https://pubs.acs.org/doi/10.1021/acsomega.8b00159
http://orgsyn.org/demo.aspx?prep=v75p0170
https://patents.google.com/patent/CN102241651A/en
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 149-73-5 [1]

Molecular Formula C₄H₁₀O₃ [1][4]

Molecular Weight 106.12 g/mol [1][4]

Appearance Colorless liquid [1][7]

Odor Pungent, ethereal [1][3][7]

Boiling Point 100.6 - 102 °C [1][7]

Melting Point -53 °C [1]

Density 0.967 - 0.971 g/mL at 25 °C [1][7]

Refractive Index (n²⁰/D) 1.379 [7]

Flash Point 13 °C (55 °F) [1][3]

Solubility

Miscible with ethanol, ether,

benzene. Decomposes in

water.

[3][4][5][7]

Vapor Pressure 1 kPa at 7 °C [1]

Synthesis of Trimethoxymethane
The industrial synthesis of trimethoxymethane is primarily achieved through two main routes:

the methanolysis of hydrogen cyanide and the Williamson ether synthesis from chloroform.

Methanolysis of Hydrogen Cyanide
This is the principal large-scale industrial method for producing trimethoxymethane.[1][2][3]

The reaction involves the treatment of hydrogen cyanide with an excess of methanol.

Reaction: HCN + 3 HOCH₃ → HC(OCH₃)₃ + NH₃[1][3]

From Chloroform and Sodium Methoxide
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An alternative synthesis, representative of the Williamson ether synthesis, involves the reaction

of chloroform with sodium methoxide.[1][8] This method is also used in industrial production.[8]

Reaction: CHCl₃ + 3 CH₃ONa → HC(OCH₃)₃ + 3 NaCl[8]

A one-step variation of this process uses chloroform, methanol, and sodium hydroxide with a

phase transfer catalyst.[8]
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Industrial Synthesis of Trimethoxymethane

Methanolysis of Hydrogen Cyanide

From Chloroform

Hydrogen Cyanide

Trimethoxymethane+ 3 CH₃OH

Methanol

Chloroform

Trimethoxymethane+ 3 CH₃ONa

Sodium Methoxide

Aldehyde Protection-Deprotection Cycle

Aldehyde (R-CHO)

Dimethyl Acetal (R-CH(OCH₃)₂)

Protection
+ HC(OCH₃)₃, Acid Catalyst

Deprotection
+ H₃O⁺
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Workflow: Synthesis of 1,1,2,2-Tetramethoxycyclohexane

Start: Charge Flask
- 1,2-Cyclohexanedione

- Methanol
- Trimethoxymethane

Add H₂SO₄ Catalyst

Heat at Reflux (5h)
under Argon

Cool to Room Temp.

Neutralize with NaHCO₃

Distill off Volatiles
(MeOH, TMOF, Methyl Formate)

Vacuum Distillation

End: Purified Product
(1,1,2,2-Tetramethoxycyclohexane)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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